![molecular formula C16H13Cl3N2O2 B2913707 2,4-dichloro-N-[2-(4-chlorophenyl)-2-(methoxyimino)ethyl]benzenecarboxamide CAS No. 343374-28-7](/img/structure/B2913707.png)
2,4-dichloro-N-[2-(4-chlorophenyl)-2-(methoxyimino)ethyl]benzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a chemical substance with a specific molecular formula and structure . More detailed information about its characteristics, safety, usage, and other aspects can be found in various resources .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include aspects like its melting point, boiling point, density, molecular formula, and molecular weight . These properties can provide valuable insights into how the compound behaves under different conditions.Scientific Research Applications
Scientific Research Applications
Herbicide Environmental Behavior : One of the main uses of certain chemicals, such as 2,4-dichlorophenoxyacetic acid (2,4-D), in agricultural environments is as herbicides. These substances, including derivatives and related compounds, have been extensively studied for their impact on the environment, particularly their degradation processes and the role of microorganisms in this context. The review by Magnoli et al. (2020) offers an overview of herbicides based on 2,4-D, focusing on microbial degradation and environmental behavior, highlighting the significance of understanding the environmental fate of such chemicals to mitigate pollution and protect public health Magnoli et al., 2020.
Endocrine-Disrupting Potential : Chemicals with structures similar to the one you're interested in have been studied for their potential as endocrine disruptors. For instance, methoxychlor, a chlorinated hydrocarbon pesticide, acts as a proestrogen through its metabolism to more active estrogenic forms. Such chemicals can have adverse effects on fertility, development, and reproduction in both humans and wildlife, underscoring the importance of research into their biological impacts and mechanisms of action Cummings, 1997.
Environmental Persistence and Toxicity : The environmental persistence and potential toxicity of chlorinated compounds, including chlorophenols and their derivatives, have been subjects of extensive review. These compounds, often resulting from the degradation of chlorinated hydrocarbons, exhibit moderate to considerable toxicity to aquatic life and may have significant long-term environmental impacts due to their persistence and bioaccumulation potential Krijgsheld & Gen, 1986.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,4-dichloro-N-[(2E)-2-(4-chlorophenyl)-2-methoxyiminoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl3N2O2/c1-23-21-15(10-2-4-11(17)5-3-10)9-20-16(22)13-7-6-12(18)8-14(13)19/h2-8H,9H2,1H3,(H,20,22)/b21-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTBQJSHMSNTUKE-QNGOZBTKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=C(CNC(=O)C1=C(C=C(C=C1)Cl)Cl)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C(/CNC(=O)C1=C(C=C(C=C1)Cl)Cl)\C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.